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SNIPER(ABL)-033 Profile

The table below summarizes the core information available for SNIPER(ABL)-033 from a chemical

supplier's catalog:

Property Description
Target Ber-Abl [1]
Category SNIPER (PROTAC) [2] [1]

| Molecular Components | » Target Ligand: HG-7-85-01 (ABL inhibitor) [1] « E3 Ligase Ligand: LCL161
derivative (IAP ligand) [1] » Linker: Polyethylene glycol (PEG)-based [3] | | Reported DCso | 0.3 pM (in
K562 CML cells) [1] | | Key Finding | Induces reduction of BCR-ABL protein levels [1] |

Experimental Context from Related Research

The search did not yield a dedicated research paper for SNIPER(ABL)-033, but other studies help illustrate
the typical validation pathway for similar BCR-ABL degraders.

One study compared a highly similar compound, DAS-IAP, which uses the ABL inhibitor dasatinib linked to
the same type of IAP ligand (LCL-161 derivative) [3]. The experimental workflow and key findings from
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that study are summarized below, which can serve as a reference for the types of experiments used to

validate this class of degraders.

[Start: Validate BCR-ABL Degradea

:

[1. Confirm Binding Affinit;j

(TR-FRET Assay)

2. Assess Protein Degradation
(Western Blot, 6h treatment)

3. Measure Cell Growth Inhibition
(Cell Viability Assay, 48h treatment)

4. Evaluate Sustained Effect
(Drug Washout Experiment)

\

Click to download full resolution via product page

Key findings from the DAS-IAP study include [3]:

¢ Induced effective degradation of the BCR-ABL protein.
e Suppressed phosphorylation of downstream signaling proteins (STAT5, CrkL).
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¢ Inhibited the growth of K562 CML cells.
e Showed more sustained inhibition of CML cell growth compared to the kinase inhibitor alone after
the drug was removed from the culture.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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